Cas no 869941-69-5 ((butan-2-yl)[(pyridin-4-yl)methyl]amine)

(butan-2-yl)[(pyridin-4-yl)methyl]amine structure
869941-69-5 structure
Product Name:(butan-2-yl)[(pyridin-4-yl)methyl]amine
CAS No:869941-69-5
MF:C10H16N2
MW:164.247442245483
CID:1086785
PubChem ID:4717034
Update Time:2025-04-20

(butan-2-yl)[(pyridin-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

    • N-(Pyridin-4-ylmethyl)butan-2-amine
    • N-(4-pyridinylmethyl)-2-butanamine(SALTDATA: HCl)
    • (butan-2-yl)[(pyridin-4-yl)methyl]amine
    • N-(4-PYRIDINYLMETHYL)-2-BUTANAMINE
    • starbld0017149
    • EN300-167213
    • VS-00422
    • N-(4-Pyridylmethyl)butan-2-amine
    • DTXSID80405892
    • SCHEMBL14463410
    • MFCD04488522
    • N-(4-Pyridinylmethyl)-2-butanamine x1hcl
    • 869941-69-5
    • AKOS000228175
    • AKOS017268633
    • BBL000054
    • STK510894
    • (PYRIDIN-4-YLMETHYL)(SEC-BUTYL)AMINE
    • MDL: MFCD04488522
    • Inchi: 1S/C10H16N2/c1-3-9(2)12-8-10-4-6-11-7-5-10/h4-7,9,12H,3,8H2,1-2H3
    • InChI Key: CPSUFMPNNGXEMJ-UHFFFAOYSA-N
    • SMILES: N(CC1C=CN=CC=1)C(C)CC

Computed Properties

  • Exact Mass: 164.13100
  • Monoisotopic Mass: 164.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 0.942
  • Boiling Point: 249.7°C at 760 mmHg
  • Flash Point: 104.8°C
  • Refractive Index: 1.501
  • PSA: 24.92000
  • LogP: 2.36060

(butan-2-yl)[(pyridin-4-yl)methyl]amine Security Information

(butan-2-yl)[(pyridin-4-yl)methyl]amine Pricemore >>

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